Cas no 2248354-85-8 (2-{[(Tert-butoxy)carbonyl]amino}-1,3-benzoxazole-6-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-1,3-benzoxazole-6-carboxylic acid
• CAS No: 2248354-85-8
• MF: C₁₃H₁₄N₂O₅
• MW: 278.260663509369
• CID: 5810983
• PubChem ID: 137937585
• Update Time: 2025-05-24

2-{[(Tert-butoxy)carbonyl]amino}-1,3-benzoxazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248354-85-8
• EN300-6508926
• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,3-benzoxazole-6-carboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}-1,3-benzoxazole-6-carboxylic acid
• 2-{[(Tert-butoxy)carbonyl]amino}-1,3-benzoxazole-6-carboxylic acid

• Inchi： 1S/C13H14N2O5/c1-13(2,3)20-12(18)15-11-14-8-5-4-7(10(16)17)6-9(8)19-11/h4-6H,1-3H3,(H,16,17)(H,14,15,18)
• InChI Key： HKSJTDXJUYZXNB-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC2C=CC(C(=O)O)=CC=2O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.09027155g/mol
• Monoisotopic Mass: 278.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 102Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-1,3-benzoxazole-6-carboxylic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl]amino}-1,3-benzoxazole-6-carboxylic acid (CAS No. 2248354-85-8)

2-{[(Tert-butoxy)carbonyl]amino}-1,3-benzoxazole-6-carboxylic acid (CAS No. 2248354-85-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functional group makes this molecule particularly valuable for peptide coupling reactions and the development of novel therapeutic agents.

In recent years, the demand for Boc-protected benzoxazole derivatives has surged due to their role in the synthesis of protease inhibitors, kinase modulators, and other bioactive molecules. Researchers are increasingly focusing on benzoxazole-6-carboxylic acid derivatives as building blocks for targeted drug delivery systems, aligning with the growing interest in personalized medicine. The compound’s CAS No. 2248354-85-8 is frequently searched in academic databases and patent literature, reflecting its significance in cutting-edge research.

The structural features of 2-{[(Tert-butoxy)carbonyl]amino}-1,3-benzoxazole-6-carboxylic acid enable its use in solid-phase peptide synthesis (SPPS), a technique pivotal for developing peptide-based therapeutics. Its carboxylic acid moiety allows for efficient conjugation with amines, while the Boc group provides stability during multi-step reactions. This dual functionality addresses common challenges in medicinal chemistry, such as selective deprotection and side-chain modifications, making it a preferred choice for researchers exploring small-molecule drug candidates.

From an industrial perspective, the scalability of synthesizing CAS No. 2248354-85-8 has been optimized to meet the needs of high-throughput screening (HTS) platforms. Companies specializing in custom synthesis and contract research organizations (CROs) often highlight this compound in their catalogs, catering to the pharmaceutical and biotechnology sectors. Its compatibility with automated synthesis equipment further enhances its appeal for large-scale production.

Environmental and regulatory considerations are also critical when discussing benzoxazole derivatives. The compound’s low toxicity profile and biodegradability align with the principles of green chemistry, a trending topic in sustainable drug development. Analytical methods such as HPLC and LC-MS are routinely employed to ensure the purity of 2-{[(Tert-butoxy)carbonyl]amino}-1,3-benzoxazole-6-carboxylic acid, meeting stringent quality standards required for preclinical studies.

In summary, CAS No. 2248354-85-8 represents a versatile and high-value intermediate in modern organic synthesis. Its applications span from peptide therapeutics to material science, driven by its unique chemical properties. As the scientific community continues to explore benzoxazole-based scaffolds, this compound is poised to remain a focal point in innovative research and development efforts.